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Compound of Interest

Compound Name:
5-Methylpyrazin-2-amine

hydrochloride

CAS No.: 1159824-25-5

Cat. No.: B1522261

Get Quote

Compound Identity:

IUPAC Name: 5-Methylpyrazin-2-amine hydrochloride[1][2]

CAS Number: 1159824-25-5 (HCl salt); 5521-58-4 (Free base)[1]

Molecular Formula: C

H

N

[1][2][3] · HCl

Molecular Weight: 145.59 g/mol (Salt); 109.13 g/mol (Base)[1]

Part 1: Physicochemical Solubility Mechanics
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Understanding the solubility of this compound requires analyzing the interaction between the

protonated pyrazine lattice and the solvent systems. Unlike the free base, the hydrochloride

salt possesses a distinct ionic character that dictates its behavior in polar aprotic (DMSO)

versus polar protic (Methanol) solvents.

DMSO (Dimethyl Sulfoxide)
Solubility Status:High (Primary Stock Solvent)[1]

Mechanism: DMSO is a polar aprotic solvent with a high dielectric constant (

).[1] It effectively solvates the 5-Methylpyrazin-2-amine cation through strong ion-dipole
interactions.[1] The sulfoxide oxygen acts as a hard hydrogen bond acceptor, stabilizing the
protonated amine moiety.

Benchmark: Typical stock solutions are prepared at 50 mg/mL (approx. 340 mM).[1]

Saturation limits often exceed 100 mg/mL, but viscosity issues may arise at these

concentrations.

Methanol (MeOH)
Solubility Status:Moderate to High[1]

Mechanism: Methanol is a polar protic solvent. It dissolves the HCl salt via hydrogen bonding

and solvation of the chloride counter-ion.

Thermodynamic Constraint: While soluble, the lattice energy of the HCl crystal is significant.

In "dry" methanol, solubility is high, but the presence of water (from hygroscopicity) can alter

the solubility equilibrium, occasionally leading to "oiling out" if the ionic strength changes

rapidly during dilution.

Benchmark: Typically soluble at 10–20 mg/mL. Preferred for intermediate dilutions rather

than long-term stock storage due to solvent evaporation rates.[1]

Solubility Comparison Table
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Feature DMSO Methanol Water

Solubility Limit (Est.) > 50 mg/mL ~20 mg/mL
> 10 mg/mL (pH

dependent)

Primary Use Cryo-storage Stock Intermediate Dilution
Assay Buffer (Final

Step)

Stability Risk Low (Hygroscopic)
Moderate

(Evaporation)
pH Drift / Hydrolysis

Freezing Point 19 °C (Solidifies) -97 °C (Liquid) 0 °C

Part 2: Experimental Protocols
Protocol A: Preparation of 50 mM Master Stock (DMSO)
Target Volume: 10 mL Target Concentration: 50 mM (7.28 mg/mL)[1]

Weighing: Accurately weigh 72.8 mg of 5-Methylpyrazin-2-amine HCl into a sterile, antistatic

weighing boat.

Note: The HCl salt is hygroscopic.[4] Minimize exposure to ambient humidity.

Vessel Prep: Transfer the solid into a 15 mL amber glass vial (borosilicate).

Why Amber? Pyrazines can be photosensitive over long durations.

Solvent Addition: Add 5.0 mL of anhydrous DMSO (Grade:

99.9%).

Dissolution: Vortex at medium speed for 30 seconds.

Visual Check: Solution should be clear and colorless to pale yellow. If particulates persist,

sonicate at 40 kHz for 5 minutes (bath temperature < 30 °C).

Volume Adjustment: Add the remaining DMSO to reach a final volume of 10.0 mL.

Storage: Aliquot into 500
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L cryovials. Store at -20 °C (1 month) or -80 °C (6 months).

Protocol B: Saturation Limit Determination (Shake-Flask
Method)
Use this protocol if your specific batch requires precise solubility limits (e.g., for formulation

studies).[1]

Excess Addition: Add 100 mg of compound to 1 mL of solvent (DMSO or MeOH) in a clear

HPLC vial.

Equilibration: Agitate at 25 °C for 24 hours (orbital shaker at 200 rpm).

Filtration: Filter the supernatant using a 0.22

m PTFE syringe filter.

Critical: Pre-warm the syringe and filter to 25 °C to prevent precipitation during filtration.

Quantification: Dilute the filtrate 1:100 in mobile phase and analyze via HPLC-UV (254 nm)

against a standard curve.

Part 3: Visualization of Solubility Logic
The following diagram illustrates the decision matrix for solvent selection and the mechanistic

pathway for dissolution.
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5-Methylpyrazin-2-amine HCl
(Solid Crystal)

Select Solvent System

DMSO (Polar Aprotic)
Dipole Moment: 3.96 D

For Stock Storage

Methanol (Polar Protic)
Dielectric Constant: 33

For LC-MS / Synthesis
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Stable Stock Solution

Moderate Solubility (~20 mg/mL)
Risk: Evaporation/Hygroscopicity

Click to download full resolution via product page

Figure 1: Decision matrix for solvent selection based on physicochemical interactions.

Part 4: Troubleshooting & Stability
Common Issue: "Salting Out" in Aqueous Dilution
When diluting a high-concentration DMSO stock (e.g., 50 mM) directly into a high-salt buffer

(e.g., PBS + MgCl

), the compound may precipitate due to the "common ion effect" or sudden polarity shift.[1]

Solution: Perform an intermediate dilution step.

Step 1: 50 mM Stock (DMSO)

5 mM Working Solution (1:10 in Water/MeOH 50:50).[1]
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Step 2: 5 mM Working

Final Assay Buffer.

Storage Warning
DMSO: DMSO is hygroscopic. Repeated freeze-thaw cycles introduce water, which can

degrade the HCl salt over time (hydrolysis of the pyrazine ring is slow but possible).[1] Use

single-use aliquots.

Methanol: Do not store methanolic solutions in unsealed containers; evaporation will rapidly

change the concentration, invalidating IC

data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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